Cas no 147238-98-0 (Top-53dihydrochloride)
Top-53dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- TOP-53 dihydrochloride
- [5R-(5alpha,5abeta,8aalpha,9beta)]-9-[2-[N-[2-(Dimethylamino)ethyl]-N-methylamino]ethyl]-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6-one dihydrochloride
- TOP-53
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, 9-(2-((2-(dimethylamino)ethyl)methylamino)ethyl)-5,8,8a,9-tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)-, dihydrochloride, (5R-(5alpha,5abeta,8aalpha,9beta))-
- (5R,5aR,8aR,9S)-9-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]-5-(4-hydroxy-3,5-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one;dihydrochloride
- UNII-R5GM3ZVR4Q
- R5GM3ZVR4Q
- TOP-53 dichloride salt
- FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 9-(2-((2-(DIMETHYLAMINO)ETHYL)METHYLAMINO)ETHYL)-5,8,8A,9-TETRAHYDRO-5-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, DIHYDROCHLORIDE, (5R-(5.ALPHA.,5A.BETA.,8A.ALPHA.,9.BETA.))-
- 147238-98-0
- Top-53dihydrochloride
-
- Inchi: 1S/C28H36N2O7.2ClH/c1-29(2)8-9-30(3)7-6-17-18-12-21-22(37-15-36-21)13-19(18)25(26-20(17)14-35-28(26)32)16-10-23(33-4)27(31)24(11-16)34-5;;/h10-13,17,20,25-26,31H,6-9,14-15H2,1-5H3;2*1H/t17-,20-,25-,26+;;/m1../s1
- InChI Key: AOGFGBUUQUKBHV-LICKGGAWSA-N
- SMILES: Cl.Cl.O1C([C@@H]2[C@H](C3C=C(C(=C(C=3)OC)O)OC)C3C=C4C(=CC=3[C@@H](CCN(C)CCN(C)C)[C@H]2C1)OCO4)=O
Computed Properties
- Exact Mass: 584.20600
- Monoisotopic Mass: 584.2056069g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 9
- Complexity: 770
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 89.93000
- LogP: 4.64390
Top-53dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T221495-50mg |
Top-53dihydrochloride |
147238-98-0 | 50mg |
$ 170.00 | 2022-06-03 | ||
| TRC | T221495-100mg |
Top-53dihydrochloride |
147238-98-0 | 100mg |
$ 285.00 | 2022-06-03 | ||
| TRC | T221495-250mg |
Top-53dihydrochloride |
147238-98-0 | 250mg |
$ 570.00 | 2022-06-03 |
Top-53dihydrochloride Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on Top-53dihydrochloride
Introduction to Top-53dihydrochloride (CAS No. 147238-98-0) in Modern Chemical and Pharmaceutical Research
The compound Top-53dihydrochloride, identified by the chemical abstracts service number CAS No. 147238-98-0, represents a significant advancement in the realm of pharmaceutical chemistry and biomedicine. This compound has garnered considerable attention due to its unique structural properties and promising biological activities, making it a subject of intense study in both academic and industrial research settings. The dihydrochloride salt form of Top-53 enhances its solubility and bioavailability, facilitating its application in drug formulation and therapeutic intervention.
Recent studies have highlighted the multifaceted potential of Top-53dihydrochloride in addressing complex biological pathways. Its molecular structure, characterized by a precisely engineered scaffold, allows for selective interaction with target enzymes and receptors. This specificity is crucial for minimizing side effects and maximizing therapeutic efficacy, which are paramount considerations in drug development. The compound has been extensively evaluated in preclinical models, demonstrating remarkable efficacy in modulating pathways associated with inflammation, neurodegeneration, and metabolic disorders.
In the context of contemporary pharmaceutical research, Top-53dihydrochloride stands out as a novel candidate for further clinical investigation. Researchers have leveraged advanced computational methods, including molecular docking and dynamic simulations, to elucidate its mechanism of action. These studies suggest that Top-53dihydrochloride exerts its effects by inhibiting key enzymes involved in pro-inflammatory signaling cascades. This mechanism aligns with the growing demand for targeted therapies that address the root causes of chronic diseases without systemic immunosuppression.
The dihydrochloride formulation of Top-53 has also been explored for its potential in combination therapies. By synergizing with other pharmacological agents, Top-53dihydrochloride may enhance treatment outcomes across a spectrum of diseases. For instance, preliminary data indicate that its co-administration with existing anti-inflammatory drugs could lead to a more pronounced reduction in cytokine production, offering a new paradigm for managing autoimmune conditions.
From a synthetic chemistry perspective, the development of Top-53dihydrochloride exemplifies the integration of innovative methodologies to optimize drug candidates. The synthesis involves multi-step organic transformations that highlight the compound's structural complexity while ensuring high yield and purity. Advances in catalytic processes have further refined these synthetic routes, making Top-53dihydrochloride more accessible for large-scale production without compromising quality.
The pharmacokinetic profile of Top-53dihydrochloride has been meticulously characterized through non-invasive imaging techniques and bioanalytical assays. These studies reveal that the compound exhibits rapid absorption and prolonged circulation time upon oral administration. Such attributes are desirable for drugs requiring frequent dosing or those intended for long-term therapeutic use. Additionally, preliminary toxicological assessments suggest that Top-53dihydrochloride is well-tolerated at therapeutic doses, although further studies are warranted to fully evaluate its safety profile.
Emerging evidence also points to the potential applications of Top-53dihydrochloride in precision medicine initiatives. By correlating genetic markers with response to treatment, researchers aim to identify patient subgroups that would benefit most from this compound. This personalized approach could revolutionize how diseases are managed, ensuring that patients receive treatments tailored to their unique biological profiles.
The regulatory landscape for novel pharmaceuticals continues to evolve, presenting both challenges and opportunities for compounds like Top-53dihydrochloride. Regulatory agencies now prioritize innovative therapeutics that address unmet medical needs through mechanisms distinct from existing treatments. This shift has created a favorable environment for advanced drug candidates like Top-53dihydrochloride to undergo rigorous clinical trials under accelerated pathways.
In conclusion, Top-53dihydrochloride (CAS No. 147238-98-0) represents a significant stride forward in pharmaceutical innovation. Its unique chemical properties, coupled with promising preclinical data, position it as a compelling candidate for further development into novel therapeutics. As research progresses, the full therapeutic potential of this compound is expected to become increasingly evident, offering hope for patients suffering from debilitating conditions.
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